Cas no 2171893-67-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid
• CAS No: 2171893-67-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6360945
• PubChem ID: 165549539
• Update Time: 2025-06-14

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid
• EN300-1486622
• 2171893-67-5
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}acetic acid

• Inchi： 1S/C24H26N2O5/c1-24(22(29)25-13-21(27)28)12-6-11-20(24)26-23(30)31-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： GAYHJEYPBVVZPV-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(=O)O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid

Comprehensive Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid (CAS No. 2171893-67-5)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid (CAS No. 2171893-67-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique cyclopentyl backbone coupled with an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, making it a critical intermediate for constructing complex peptides with enhanced stability and bioactivity. Its molecular structure, characterized by the methylcyclopentyl moiety and carboxylic acid terminus, offers versatility in solid-phase peptide synthesis (SPPS), a technique dominating modern drug discovery workflows.

The growing demand for peptide-based therapeutics has propelled interest in CAS 2171893-67-5, particularly in addressing challenges like oral bioavailability and metabolic stability. Researchers frequently search for "Fmoc-amino acid derivatives for peptide design" or "modified cyclopentyl peptides in drug development," reflecting its relevance in optimizing peptide drug candidates. The compound’s steric hindrance from the methyl group and Fmoc protection enables controlled coupling reactions, reducing side products—a key concern in high-efficiency SPPS protocols.

In the context of AI-driven drug discovery, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid aligns with trends toward structure-activity relationship (SAR) optimization. Computational tools often leverage its 3D conformational flexibility to model interactions with targets like GPCRs or enzymes. Searches for "non-natural amino acids in peptide engineering" or "CAS 2171893-67-5 solubility and coupling efficiency" highlight practical considerations for lab applications. Its carboxylic acid group further allows conjugation with nanocarriers or fluorescent probes, expanding utility in theranostics.

From a synthetic chemistry perspective, the compound’s chiral center (1-methylcyclopentyl) demands attention to stereoselective synthesis, a topic frequently queried as "chiral Fmoc-amino acid purification methods." Its hydrophobicity also necessitates optimization in HPLC purification, a common bottleneck in peptide production. Recent publications emphasize its role in designing macrocyclic peptides, where the cyclopentyl ring stabilizes secondary structures—addressing queries like "rigid peptide scaffolds for protease resistance."

Environmental and regulatory compliance further elevate the importance of CAS 2171893-67-5. With increasing searches for "green solvents in Fmoc chemistry" or "scalable peptide synthesis," this compound’s compatibility with water-miscible organic solvents (e.g., DMF or acetonitrile) supports sustainable practices. Its high purity grade (>95%) ensures reproducibility, critical for GMP-compliant manufacturing of peptide APIs.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}acetic acid (CAS No. 2171893-67-5) bridges chemical innovation and therapeutic advancement. Its multifaceted applications—from peptide backbone modification to drug delivery systems—underscore its value in both academic and industrial settings. As peptide therapeutics gain traction for chronic diseases and personalized medicine, this compound will remain pivotal in answering search trends like "next-gen peptide building blocks" and "Fmoc derivatives for biologics."